Cas no 2229655-51-8 (O-(2,2,3-trimethyl-4-phenylbut-3-en-1-yl)hydroxylamine)

• Product Name: O-(2,2,3-trimethyl-4-phenylbut-3-en-1-yl)hydroxylamine
• CAS No: 2229655-51-8
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6150270
• PubChem ID: 165783693
• Update Time: 2025-10-28

O-(2,2,3-trimethyl-4-phenylbut-3-en-1-yl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(2,2,3-trimethyl-4-phenylbut-3-en-1-yl)hydroxylamine
• 2229655-51-8
• EN300-1879912

• Inchi： 1S/C13H19NO/c1-11(13(2,3)10-15-14)9-12-7-5-4-6-8-12/h4-9H,10,14H2,1-3H3/b11-9+
• InChI Key： YCAPDUFPWDQSCH-PKNBQFBNSA-N
• SMILES： O(CC(C)(C)/C(=C/C1C=CC=CC=1)/C)N

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(2,2,3-trimethyl-4-phenylbut-3-en-1-yl)hydroxylamine

O-(2,2,3-TriMethyl-4-PheNylBut-3-en-1-Yl)HydroxYlAmine: A Comprehensive Overview

The compound O-(2,2,3-trimethyl-4-phenylbut-3-en-1-yl)hydroxylamine (CAS No. 2229655518) is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which combines a hydroxylamine group with a substituted butenyl chain. Recent studies have highlighted its potential in drug design and catalytic processes, making it a subject of intense research interest.

Structure and Properties: The molecular structure of O-(2,2,3-trimethyl-4-phenylbutenyl)hydroxylamine consists of a hydroxylamine moiety attached to a 4-substituted butenyl group. The presence of multiple methyl groups and a phenyl ring introduces steric hindrance and aromaticity into the molecule. These features influence its physical properties, such as solubility and stability. Recent research has demonstrated that the compound exhibits excellent thermal stability under controlled conditions, making it suitable for high-temperature applications.

Synthesis and Characterization: The synthesis of this compound involves a multi-step process that typically includes alkylation and hydroxylation reactions. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound accurately. These studies have provided insights into its stereochemistry and electronic properties.

Applications in Drug Design: One of the most promising applications of O-(trimethylphenylbutenyl)hydroxylamine lies in the field of medicinal chemistry. The compound has been identified as a potential lead molecule in the development of new drug candidates targeting various diseases. For instance, recent studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities.

Catalytic Applications: Beyond its role in drug design, this compound has also found applications in catalysis. Its ability to act as a ligand in transition metal complexes has been explored in recent research. For example, it has been used to catalyze key organic reactions such as olefin polymerization and cross-coupling reactions. These findings underscore its versatility in chemical synthesis.

Environmental Impact: As industries increasingly prioritize sustainability, the environmental impact of chemical compounds has come under scrutiny. Studies on O-(trimethylphenylbutenyl)hydroxylamine have revealed that it can be synthesized using eco-friendly methods such as microwave-assisted synthesis. Furthermore, its degradation products are non-toxic under standard conditions, making it an environmentally benign option for various industrial applications.

Future Directions: The ongoing research on O-(trimethylphenylbutenyl)hydroxlyamine is expected to uncover new avenues for its application. Current investigations focus on enhancing its stability for use in harsher chemical environments and exploring its potential in bio-based materials. Collaborative efforts between academic institutions and industry partners are likely to accelerate the development of novel uses for this compound.

In conclusion, O-(trimethylphenlybutenlyl)hydroxylymine (CAS No. 229655518) stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure and favorable properties make it an invaluable tool for researchers and industry professionals alike.